Cas no 862255-64-9 (Valeriotriate B)

• Product Name: Valeriotriate B
• CAS No: 862255-64-9
• MF: C₂₇H₄₂O₁₂
• MW: 558.615190029144
• CID: 2605028
• PubChem ID: 56674823
• Update Time: 2025-04-21

Valeriotriate B Chemical and Physical Properties

Names and Identifiers

• Valeriotriate B
• [ "" ]
• 862255-64-9
• [7-(Acetyloxymethyl)-4a,6,7-trihydroxy-1-(3-methylbutanoyloxy)-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4-yl]methyl 3-methyl-2-(3-methylbutanoyloxy)butanoate
• MJB25564

• Inchi： 1S/C27H42O12/c1-14(2)8-20(30)38-22(16(5)6)24(32)35-11-18-12-36-25(39-21(31)9-15(3)4)23-26(18,33)10-19(29)27(23,34)13-37-17(7)28/h12,14-16,19,22-23,25,29,33-34H,8-11,13H2,1-7H3
• InChI Key： LUDMVJVLHCEECS-UHFFFAOYSA-N
• SMILES： OC12C(COC(C(C(C)C)OC(CC(C)C)=O)=O)=COC(C1C(COC(C)=O)(C(C2)O)O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 558.268
• Monoisotopic Mass: 558.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2
• XLogP3: 2.473

Experimental Properties

• Color/Form: Oil
• Density: 1.3±0.1 g/cm3
• Boiling Point: 631.5±55.0 °C at 760 mmHg
• Flash Point: 196.8±25.0 °C
• Vapor Pressure: 0.0±4.2 mmHg at 25°C

Valeriotriate B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether